![molecular formula C12H16N2O5 B1519392 3-(tert-Butoxycarbonylamino)-5-methoxyisonicotinic acid CAS No. 709666-22-8](/img/structure/B1519392.png)
3-(tert-Butoxycarbonylamino)-5-methoxyisonicotinic acid
Overview
Description
The tert-butoxycarbonyl (Boc) group is a common protecting group used in organic synthesis, particularly in the synthesis of peptides . It is used to protect the amino group during peptide synthesis, allowing for the selective formation of peptide bonds .
Synthesis Analysis
The Boc group can be introduced to the amino group of an amino acid or peptide using di-tert-butyl dicarbonate (Boc2O) in the presence of a base . The reaction is typically carried out in an organic solvent such as dichloromethane .
Molecular Structure Analysis
The Boc group consists of a carbonyl group (C=O) bonded to an oxygen atom, which is in turn bonded to a tert-butyl group (C(CH3)3) . This gives the Boc group a polar carbonyl group and a nonpolar tert-butyl group .
Chemical Reactions Analysis
The Boc group can be removed from the amino group under acidic conditions . Commonly used acids for this purpose include trifluoroacetic acid (TFA) and hydrochloric acid . The removal of the Boc group is a key step in peptide synthesis, allowing for the formation of peptide bonds .
Scientific Research Applications
Self-Assembly and Material Science
One significant application is in the field of material science, where similar compounds with tert-butoxycarbonylamino groups are used in the self-assembly of vesicles from amphiphilic aromatic amide-based oligomers. These oligomers can organize into vesicular structures due to the ordered stacking of their amide backbones, driven by hydrogen bonding and aromatic stacking. Such structures have potential applications in drug delivery systems, nanotechnology, and the creation of functional materials (Xu et al., 2009).
Enzyme Inhibition for Therapeutic Purposes
Compounds containing tert-butoxycarbonylamino groups have been explored for their potential in inhibiting enzymes such as 5-lipoxygenase-activating protein, which plays a role in leukotriene synthesis. This inhibition is significant for the development of treatments for inflammatory conditions and asthma, showcasing the therapeutic applications of these compounds (Hutchinson et al., 2009).
Organic Synthesis and Chemical Transformations
In organic chemistry, tert-butoxycarbonylamino groups are pivotal in the synthesis of various organic compounds, such as amino acids and peptides. They serve as protective groups that can be selectively removed after the desired chemical transformations are completed, thus enabling the synthesis of complex organic molecules with high specificity (Lkizler et al., 1996).
Mechanism of Action
The Boc group is particularly useful in the synthesis of peptides, which are chains of amino acids. Peptides are synthesized by forming bonds between the amino group of one amino acid and the carboxyl group of another. The Boc group protects the amino group during this process, preventing it from reacting with the wrong carboxyl group .
The removal of the Boc group is usually achieved by treatment with acid, most often trifluoroacetic acid (TFA), which is a strong acid, but a relatively weak nucleophile .
The use of Boc-protected amino acids in peptide synthesis can be advantageous in several cases, such as the synthesis of hydrophobic peptides and peptides containing ester and thioester moieties .
Safety and Hazards
Future Directions
properties
IUPAC Name |
3-methoxy-5-[(2-methylpropan-2-yl)oxycarbonylamino]pyridine-4-carboxylic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H16N2O5/c1-12(2,3)19-11(17)14-7-5-13-6-8(18-4)9(7)10(15)16/h5-6H,1-4H3,(H,14,17)(H,15,16) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NFKMWUQJFMOTPS-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)NC1=CN=CC(=C1C(=O)O)OC | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H16N2O5 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50670116 | |
Record name | 3-[(tert-Butoxycarbonyl)amino]-5-methoxypyridine-4-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50670116 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
268.27 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-(tert-Butoxycarbonylamino)-5-methoxyisonicotinic acid | |
CAS RN |
709666-22-8 | |
Record name | 3-[(tert-Butoxycarbonyl)amino]-5-methoxypyridine-4-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50670116 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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